![molecular formula C13H18N2O3 B2694140 Benzyl 3-carbamoylpropylmethylcarbamate CAS No. 1822852-17-4](/img/structure/B2694140.png)
Benzyl 3-carbamoylpropylmethylcarbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Benzyl 3-carbamoylpropylmethylcarbamate is a chemical compound with the CAS Number: 1822852-17-4. It has a molecular weight of 250.3 . The IUPAC name for this compound is benzyl 4-amino-4-oxobutyl (methyl)carbamate .
Synthesis Analysis
The synthesis of carbamates like this compound often involves a three-component coupling of amines, carbon dioxide, and halides . This method offers mild reaction conditions and short reaction times, avoiding over-alkylation of the carbamate .Molecular Structure Analysis
The InChI code for this compound is1S/C13H18N2O3/c1-15(9-5-8-12(14)16)13(17)18-10-11-6-3-2-4-7-11/h2-4,6-7H,5,8-10H2,1H3,(H2,14,16)
. This code provides a detailed representation of the molecule’s structure. Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, carbamates in general are known to undergo a variety of reactions. For instance, carbamates can be synthesized via the reaction of amines with carbon dioxide and halides .Physical And Chemical Properties Analysis
This compound has a molecular weight of 250.3 . Other physical and chemical properties such as melting point, boiling point, and solubility are not available in the search results.Scientific Research Applications
Pharmacokinetics and Therapeutic Potential
A study on the oral Histone Deacetylase inhibitor, MS-275, which shares structural similarities with Benzyl 3-carbamoylpropylmethylcarbamate, evaluated its pharmacokinetics, biological properties, and therapeutic potential in treating solid tumors and lymphomas. The study found that MS-275 is well-tolerated, exhibits dose-proportional pharmacokinetics, and shows antitumor activity, suggesting its potential therapeutic applications in oncology (Gore et al., 2008).
Mechanisms of Action in Disease Models
Research into benzopyran compounds, which are structurally related, has shown that they inhibit neurogenic inflammation, block the propagation of spreading depression, and inhibit trigeminal nerve ganglion stimulation-induced carotid vasodilation. This suggests potential mechanisms through which this compound might exert therapeutic effects, particularly in models of migraine and neuroinflammation (Tvedskov et al., 2004).
Biochemical and Environmental Interactions
A study on the sunscreen agent Benzophenone-3, which, like this compound, is used in consumer products, assessed its absorption and dissipation of ultraviolet radiation. This research is pivotal in understanding the biochemical and environmental interactions of similar compounds and their safety profiles (Calafat et al., 2008).
Treatment of Metabolic Disorders
The use of N-Carbamylglutamate in treating acute neonatal hyperammonaemia in a patient with Methylmalonic Aciduria showcases the potential of carbamyl compounds in addressing metabolic disorders. This highlights the versatility of such compounds, including this compound, in therapeutic applications beyond their primary use cases (Yap et al., 2016).
properties
IUPAC Name |
benzyl N-(4-amino-4-oxobutyl)-N-methylcarbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O3/c1-15(9-5-8-12(14)16)13(17)18-10-11-6-3-2-4-7-11/h2-4,6-7H,5,8-10H2,1H3,(H2,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZQBVNAOFWCUFB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCCC(=O)N)C(=O)OCC1=CC=CC=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.